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Compound of Interest

Compound Name: Ent-kauran-17,19-dioic acid

Cat. No.: B1630320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, analytical

methodologies, and potential biological activities of the diterpenoid ent-kauran-17,19-dioic
acid. This document is intended to serve as a foundational resource for researchers engaged

in natural product chemistry, pharmacology, and drug discovery.

Core Compound Properties
ent-kauran-17,19-dioic acid is a tetracyclic diterpenoid belonging to the kaurane class.

Compounds of this structural class are of significant interest due to their wide range of reported

biological activities, including anti-inflammatory and anticancer properties.

Quantitative Data Summary
The key physicochemical properties of ent-kauran-17,19-dioic acid are summarized in the

table below. This information is critical for its identification, characterization, and application in

experimental settings.
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Property Value Source

Molecular Formula C₂₀H₃₀O₄ PubChem

Molecular Weight 334.45 g/mol
MedChemExpress,

ChemicalBook[1][2]

Exact Mass 334.21440943 Da PubChem[3]

CAS Number 60761-79-7 ChemFaces[4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

BioCrick[5]

Experimental Protocols
Accurate analysis and quantification of ent-kauran-17,19-dioic acid are essential for research

and development. Below is a detailed protocol for the analysis of this and related diterpenoids

using High-Performance Liquid Chromatography (HPLC).

HPLC Method for Diterpenoid Quantification
This protocol is adapted from a validated method for the simultaneous quantification of major

diterpenoids, including 16α-hydro-ent-Kauran-17,19-dioic acid, from plant extracts.[4]

Objective: To separate and quantify ent-kauran-17,19-dioic acid in a sample matrix.

Instrumentation and Materials:

High-Performance Liquid Chromatography (HPLC) system

Evaporative Light Scattering Detector (ELSD)

Waters Symmetry Shield™ RP18 column (250 mm × 4.6 mm i.d., 5 µm)

Mobile Phase A: 0.3% (v/v) aqueous formic acid

Mobile Phase B: Acetonitrile
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Reference standard of ent-kauran-17,19-dioic acid

Sample containing ent-kauran-17,19-dioic acid, dissolved in a suitable solvent (e.g.,

methanol)

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Mobile Phase: A gradient elution using Mobile Phase A and B. (The specific gradient profile

should be optimized based on the sample matrix and co-eluting compounds).

Column Temperature: Ambient or controlled as per method optimization.

ELSD Drift Tube Temperature: 103°C

ELSD Nitrogen Flow Rate: 3.0 L/min

Procedure:

Standard Preparation: Prepare a stock solution of the ent-kauran-17,19-dioic acid
reference standard in a suitable solvent. Create a series of dilutions to generate a calibration

curve.

Sample Preparation: Extract the compound from the source material (e.g., Siegesbeckia

pubescens) using an appropriate solvent and filter the final extract through a 0.45 µm filter

before injection.[4]

Injection: Inject equal volumes of the standard solutions and the sample extract onto the

HPLC system.

Data Analysis: Identify the peak corresponding to ent-kauran-17,19-dioic acid in the sample

chromatogram by comparing its retention time with that of the standard. Quantify the amount

of the compound by using the calibration curve generated from the standard solutions.

Method Validation: The method should be validated for linearity, accuracy, precision, limit of

detection (LOD), and limit of quantification (LOQ) to ensure reliable results.[4] All calibration

curves should demonstrate a good linear relationship (r > 0.999).[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on ent-kauran-17,19-dioic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630320#ent-kauran-17-19-dioic-acid-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1630320?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/50289044_Ent-16b17-dihydroxy-kauran-19-oic_acid_a_kaurane_diterpene_acid_from_Siegesbeckia_pubescens_presents_antiplatelet_and_antithrombotic_effects_in_rats
https://www.medchemexpress.com/ent-kauran-17-19-dioic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ent-kauran-17_19-dioic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Ent-kauran-17_19-dioic-acid
https://www.chemfaces.com/natural/ent-kauran-17-19-dioic-acid-CFN97033.html
https://www.chemfaces.com/natural/ent-kauran-17-19-dioic-acid-CFN97033.html
https://www.biocrick.com/ent-Kauran-17-19-dioic-acid-BCN4122.html
https://www.biocrick.com/ent-Kauran-17-19-dioic-acid-BCN4122.html
https://www.benchchem.com/product/b1630320#ent-kauran-17-19-dioic-acid-molecular-weight
https://www.benchchem.com/product/b1630320#ent-kauran-17-19-dioic-acid-molecular-weight
https://www.benchchem.com/product/b1630320#ent-kauran-17-19-dioic-acid-molecular-weight
https://www.benchchem.com/product/b1630320#ent-kauran-17-19-dioic-acid-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1630320?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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